molecular formula C8H6BrFO B8465468 2-Bromo-4-fluoro-1-vinyloxy-benzene

2-Bromo-4-fluoro-1-vinyloxy-benzene

Cat. No.: B8465468
M. Wt: 217.03 g/mol
InChI Key: HUVNDNMAQOYUSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-4-fluoro-1-vinyloxy-benzene is a useful research compound. Its molecular formula is C8H6BrFO and its molecular weight is 217.03 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H6BrFO

Molecular Weight

217.03 g/mol

IUPAC Name

2-bromo-1-ethenoxy-4-fluorobenzene

InChI

InChI=1S/C8H6BrFO/c1-2-11-8-4-3-6(10)5-7(8)9/h2-5H,1H2

InChI Key

HUVNDNMAQOYUSR-UHFFFAOYSA-N

Canonical SMILES

C=COC1=C(C=C(C=C1)F)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To an ice cooled solution of the 2-bromo-1-(2-chloroethoxy)-4-fluorobenzene (Preparation 87, 1.2 g, 4.73 mmol) in anhydrous tetrahydrofuran (15 ml) under nitrogen was added solid potassium tert-butoxide (1.06 g, 9.47 mmol) portion-wise over 5 minutes. The resultant solution was allowed to attain room temperature then stirring was continued for 72 hours. The reaction mixture was evaporated in vacuo. tert-Butyldimethyl ether (25 ml) and water (25 ml) were added and the layers were separated. The organic extract was washed with saturated brine solution (20 ml) then dried over anhydrous MgSO4 (s), filtered and evaporated in vacuo to afford the crude title compound as a yellow oil (745 mg, 73%). Material was taken on without further purification.
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